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Abstract
This application note details a robust and sensitive method for the quantification of the

fungicide Kresoxim-methyl in soil samples using High-Performance Liquid Chromatography

coupled with tandem Mass Spectrometry (HPLC-MS/MS). The protocol employs a modified

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction procedure, ensuring

high recovery and reproducibility. This method is suitable for researchers in environmental

science, agriculture, and regulatory bodies for monitoring Kresoxim-methyl residues in soil.

Introduction
Kresoxim-methyl is a broad-spectrum strobilurin fungicide used to control a variety of fungal

diseases on crops.[1][2] Its persistence and potential accumulation in soil necessitate sensitive

and reliable analytical methods for monitoring its environmental fate. This document provides a

detailed protocol for the extraction, cleanup, and quantification of Kresoxim-methyl in soil

matrices by HPLC-MS/MS, a technique that offers excellent selectivity and sensitivity for trace-

level analysis.

Experimental Protocol
Sample Preparation (QuEChERS Extraction)
The widely used QuEChERS method is adapted for the extraction of Kresoxim-methyl from

soil.[3][4][5]
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Materials:

50 mL polypropylene centrifuge tubes

Acetonitrile (ACN), HPLC grade

Acetic Acid, glacial

Anhydrous Magnesium Sulfate (MgSO₄)

Sodium Acetate (NaOAc)

Primary Secondary Amine (PSA) sorbent (for d-SPE cleanup)

C18 sorbent (for d-SPE cleanup)

Vortex mixer

Centrifuge

Procedure:

Weigh 10 g of homogenized soil sample into a 50 mL centrifuge tube. For dry soil, add 7 mL

of deionized water and allow it to hydrate for 30 minutes.[5]

Add 10 mL of acetonitrile containing 1% acetic acid to the tube.[6]

Cap the tube and vortex vigorously for 1 minute to ensure thorough mixing and extraction.

Add 4 g of anhydrous MgSO₄ and 1 g of NaOAc to the tube.[6]

Immediately cap and vortex for 1 minute to prevent the formation of salt clumps and to

induce phase separation.

Centrifuge the tube at ≥3000 rcf for 5 minutes.[5]

Dispersive Solid-Phase Extraction (d-SPE) Cleanup
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For the cleanup of the soil extract, a dispersive SPE step is employed to remove interfering

matrix components.

Procedure:

Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL microcentrifuge tube

containing 150 mg of anhydrous MgSO₄, 50 mg of PSA, and 50 mg of C18 sorbent.

Vortex the tube for 30 seconds.

Centrifuge at ≥5000 rcf for 2 minutes.[5]

Collect the supernatant and filter it through a 0.22 µm syringe filter into an autosampler vial

for HPLC-MS/MS analysis.

HPLC-MS/MS Analysis
Instrumentation:

HPLC system with a binary pump and autosampler

Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

HPLC Conditions:

Parameter Value

Column
C18 reverse-phase column (e.g., 100 x 2.1
mm, 3 µm)[5]

Mobile Phase A 0.1% Formic acid in Water[4][5]

Mobile Phase B
0.1% Formic acid in Acetonitrile or Methanol[4]

[5]

Flow Rate 0.3 mL/min[5]

Injection Volume 3 µL[5]

Column Temperature 40°C[5]
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| Gradient | Start with 10% B, linear gradient to 95% B over 10 min, hold for 2 min, return to

initial conditions and equilibrate for 3 min. |

MS/MS Conditions:

Parameter Value

Ionization Mode Positive Electrospray Ionization (ESI+)

Scan Type Multiple Reaction Monitoring (MRM)

Precursor Ion (m/z) 314.1 [M+H]⁺[6]

Product Ions (m/z) 223.0 (Quantifier), 116.0 (Qualifier)[6]

Collision Energy
Optimized for the specific instrument, typically

15-30 eV

Source Temperature 120°C[7]

| Desolvation Temperature | 450°C[7] |

Quantitative Data Summary
The following tables summarize the validation parameters for the quantification of Kresoxim-
methyl in soil, as compiled from various studies.

Table 1: Method Validation Parameters

Parameter Result Reference

Linearity Range 0.001 - 10 mg/L [4]

Correlation Coefficient (r²) > 0.99 [4]

Limit of Detection (LOD) 0.50 µg/kg [4]

Limit of Quantification (LOQ) 0.60 µg/kg [4]

Table 2: Recovery and Precision
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Spiked
Concentration
(mg/kg)

Average Recovery
(%)

Relative Standard
Deviation (RSD)
(%)

Reference

0.01 82.48 - 102.55 1.13 - 4.21 [4]

0.1 82.48 - 102.55 1.13 - 4.21 [4]

1.0 82.48 - 102.55 1.13 - 4.21 [4]

Experimental Workflow Diagram
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Sample Preparation

Extract Cleanup

Analysis

Data Processing

1. Soil Sampling (10g)

2. Hydration (if dry)

3. Acetonitrile Extraction

4. Add MgSO4 & NaOAc

5. Vortex

6. Centrifugation

7. Transfer Supernatant

8. d-SPE (PSA, C18)

9. Vortex

10. Centrifugation

11. Filtration (0.22 µm)

12. HPLC-MS/MS Analysis

13. Quantification

14. Reporting
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Caption: Experimental workflow for Kresoxim-methyl analysis in soil.
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Conclusion
The described HPLC-MS/MS method provides a reliable and sensitive tool for the quantification

of Kresoxim-methyl in soil. The use of a modified QuEChERS protocol for sample preparation

ensures efficient extraction and cleanup, leading to accurate and precise results. This

application note serves as a comprehensive guide for laboratories involved in pesticide residue

analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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